Cas no 105851-17-0 (Fludeoxyglucose F 18)

• Product Name: Fludeoxyglucose F 18
• CAS No: 105851-17-0
• MF: C₆H₁₁FO₅
• MW: 181.149481058121
• CID: 62578
• PubChem ID: 450503
• Update Time: 2025-04-18

Fludeoxyglucose F 18 Chemical and Physical Properties

Names and Identifiers

• Fludeoxyglucose F 18
• 2-(Fluoro-18F)-2-deoxy-alpha-glucopyranose
• (2S,3R,4S,5R,6R)-3-fluoro-6-(hydroxymethyl)oxane-2,4,5-triol
• 2-deoxy-2-(~18~F)fluoro-alpha-D-glucopyranose
• 2-DEOXY-2-(FLUORO-18F)-A-D-GLUCOPYRANOSE
• 2-deoxy-2-fluoro-alpha-D-glucopyranose
• FLUDEOXYGLUCOSE (18F)
• Fluorodeoxyglucose F18
• Fludeoxyglucose (18F)-
• 2-deoxy-2-((18)F)fluoro-alpha-D-glucose
• 2-Deoxy-2-(18F)fluoro-α-D-glucopyranose
• 2-(18F)Fluoro-2-deoxy-α-D-glucopyranose
• alpha-D-Glucopyranose, 2-deoxy-2-(fluoro-18F)-
• [F-18]-FDG
• 2-deoxy-2-((18)F)fluoro-alpha-D-glucopyranose
• CHEBI:31617
• (18f)fdg
• Fludeoxyglucose (18F) [INN]
• 2-deoxy-2-(fluoro-(18)F)-alpha-D-glucopyranose
• Fludeoxyglucose F 18 (TN)
• F-18 FDG
• ZCXUVYAZINUVJD-AHXZWLDOSA-N
• Fludeoxyglucose F18
• 105851-17-0
• (2S,3R,4S,5S,6R)-3-(??F)fluoro-6-(hydroxymethyl)oxane-2,4,5-triol
• FLUORINE F 18 FLUORODEOXYGLUCOSE
• (18f)fluorodeoxyglucose
• Fludeoxyglucose (18F) (JAN/INN)
• [18F]FDG
• Fludeoxyglucose f 18 [USAN:USP]
• AKOS006272016
• Flucis
• D01843
• Fludeoxyglucose F 18 (USP)
• Fludeoxyglucose (18F); Fludeoxyglucose F 18; Fluorine F 18 Fluorodeoxyglucose
• CHEMBL1092067
• (2S,3R,4S,5S,6R)-3-(18F)fluoranyl-6-(hydroxymethyl)oxane-2,4,5-triol
• Q419849
• .ALPHA.-D-FLUDEOXYGLUCOPYRANOSE F-18
• .ALPHA.-D-GLUCOPYRANOSE, 2-DEOXY-2-(FLUORO-18F)-
• Fludeoxyglucose ((sup 18)F)
• MOLI000964
• (18)FDG
• UNII-SBT3GBX27W
• 2-Deoxy-2-fluoro-(sup 18)F-alpha-D-glucopyranose
• Fluorodeoxyglucose F 18
• 18FDG
• 2-(fluoro-(18)F)-2-deoxy-alpha-glucopyranose
• SBT3GBX27W
• SCHEMBL135994
• alpha-D-Glucopyranose, 2-deoxy-2-(fluoro-(sup 18)F)-
• (18f)-fluorodeoxyglucose

• Inchi： 1S/C6H11FO5/c7-3-5(10)4(9)2(1-8)12-6(3)11/h2-6,8-11H,1H2/t2-,3-,4-,5-,6+/m1/s1/i7-1
• InChI Key： ZCXUVYAZINUVJD-AHXZWLDOSA-N
• SMILES： [18F][C@H]1[C@@H](O)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 181.061586g/mol
• Monoisotopic Mass: 181.061586g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides